Cas no 193357-89-0 (4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)-)

• Product Name: 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)-
• CAS No: 193357-89-0
• MF: C₂₀H₂₅NO
• MW: 295.418605566025
• MDL: MFCD20272724
• CID: 3859893
• PubChem ID: 10592641
• Update Time: 2025-11-01

4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)-
• 1-benzyl-4-(4-methylbenzyl)piperidin-4-ol
• 185125
• BHQHJYOITIKYQO-UHFFFAOYSA-N
• 1-benzyl-4-[(4-methylphenyl)methyl]piperidin-4-ol
• AKOS037652141
• SCHEMBL6208208
• 193357-89-0
• 1-benzyl-4-(4-methylbenzyl)-4-hydroxypiperidine
• MFCD20272724

• MDL： MFCD20272724
• Inchi： 1S/C20H25NO/c1-17-7-9-18(10-8-17)15-20(22)11-13-21(14-12-20)16-19-5-3-2-4-6-19/h2-10,22H,11-16H2,1H3
• InChI Key： BHQHJYOITIKYQO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(CC2=CC=C(C)C=C2)(O)CC1

Computed Properties

• Exact Mass: 295.193614421Da
• Monoisotopic Mass: 295.193614421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)-

Comprehensive Overview of 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)- (CAS No. 193357-89-0)

4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)-, with the CAS number 193357-89-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a benzyl and a 4-methylbenzyl group. These structural elements contribute to its potential therapeutic applications and have been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)- is particularly noteworthy for its potential in drug design and development. The piperidine ring is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and its flexibility in binding to various protein targets. The presence of the benzyl and 4-methylbenzyl groups adds further complexity and specificity to the molecule, potentially enhancing its pharmacological properties.

Recent research has focused on the biological activities of 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)-. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)- effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory effects, 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)- has also been investigated for its potential neuroprotective properties. Research conducted at the University of California, San Francisco, revealed that this compound can protect neuronal cells from oxidative stress-induced damage. This finding suggests that 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)- may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)- have also been studied extensively. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. These properties make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)-. Early results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

In conclusion, 4-Piperidinol, 4-[(4-methylphenyl)methyl]-1-(phenylmethyl)- (CAS No. 193357-89-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the future of drug discovery and development.